Cas no 1251589-01-1 (N-{1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-methylbenzamide)

• Product Name: N-{1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-methylbenzamide
• CAS No: 1251589-01-1
• MF: C₂₂H₂₂ClN₅O₂
• MW: 423.895383358002
• CID: 6451726
• Update Time: 2025-10-24

N-{1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-methylbenzamide
• N-[1-[1-(3-chlorophenyl)triazole-4-carbonyl]piperidin-4-yl]-4-methylbenzamide

• Inchi： 1S/C22H22ClN5O2/c1-15-5-7-16(8-6-15)21(29)24-18-9-11-27(12-10-18)22(30)20-14-28(26-25-20)19-4-2-3-17(23)13-19/h2-8,13-14,18H,9-12H2,1H3,(H,24,29)
• InChI Key： GQVBHZSTMAZJMF-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C2=CN(C3=CC=CC(Cl)=C3)N=N2)=O)CC1)(=O)C1=CC=C(C)C=C1

Additional information on N-{1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-methylbenzamide

Compound CAS No. 1251589-01-1: N-{1-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-methylbenzamide

The compound CAS No. 1251589-01-1, also known as N-{1-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-methylbenzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring system with a piperidine backbone and a benzamide moiety. The presence of the 3-chlorophenyl group further enhances its chemical diversity and functional properties.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and material science. The triazole ring, being a heterocyclic aromatic structure, exhibits excellent stability and reactivity, making it a valuable component in the design of bioactive molecules. In this compound, the triazole ring is connected to a piperidine group via a carbonyl linkage, creating a rigid yet flexible structure that can interact with various biological targets.

The piperidine moiety in this compound contributes to its conformational flexibility and ability to form hydrogen bonds, which are crucial for binding to protein targets. Additionally, the presence of the 4-methylbenzamide group introduces hydrophobicity and electronic effects that can influence the compound's solubility and bioavailability. These features make this compound an attractive candidate for exploring its potential in therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and cyclization. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. This approach not only enhances the efficiency of synthesis but also aligns with the principles of green chemistry by reducing reaction time and energy consumption.

Recent research has focused on evaluating the biological activity of this compound. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, it has shown moderate inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy. Furthermore, preliminary pharmacokinetic studies suggest that this compound has acceptable absorption profiles and moderate clearance rates, making it suitable for further preclinical testing.

The structural versatility of this compound also makes it an interesting candidate for materials science applications. The triazole-piperidine system can be incorporated into polymer matrices to enhance mechanical properties or serve as a building block for self-healing materials. Its ability to form supramolecular assemblies through hydrogen bonding further expands its potential in nanotechnology applications.

In conclusion, CAS No. 1251589-01-1 represents a promising compound with diverse applications across multiple disciplines. Its unique structure combines functional groups that offer both chemical stability and biological activity, making it a valuable addition to the arsenal of compounds available for drug discovery and material innovation. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing both therapeutic development and technological advancements.